2-Adamantylaspartate

• CAS No.: 115545-60-3
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: (2R)-4-(2-adamantyloxy)-2-amino-4-oxobutanoic acid
• InChI: InChI=1S/C14H21NO4/c15-11(14(17)18)6-12(16)19-13-9-2-7-1-8(4-9)5-10(13)3-7/h7-11,13H,1-6,15H2,(H,17,18)/t7?,8?,9?,10?,11-,13?/m1/s1
• InChI Key: WXDSZIVHWONVQR-JQUFPMINSA-N
• SMILES: C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N
• Isomeric SMILES: C1C2CC3CC1CC(C2)C3OC(=O)C[C@H](C(=O)O)N
• Synonyms: 2-adamantylaspartate; beta-2-adamantylaspartic acid; H-Asp(O-2-Ada)-OH

Description

2-Adamantylaspartate is a derivative of adamantane, a diamondoid hydrocarbon known for its rigid, cage-like structure. Adamantane derivatives are widely studied for their therapeutic applications, including antiviral, neuroprotective, and metabolic disorder treatments . The adamantyl group confers high lipophilicity and metabolic stability, while the aspartate component may influence binding to biological targets, such as enzymes or receptors involved in neurotransmitter synthesis or energy metabolism .

Comparison with Similar Compounds

Comparative Analysis with Similar Adamantane Derivatives

Pharmacological Activity

2-(Adamantan-1-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole

• Activity : Exhibits antimicrobial and anti-inflammatory properties due to its nitro group and oxadiazole ring, which facilitate electron-deficient interactions with biological targets .
• Structural Advantage : The oxadiazole ring enhances π–π stacking with aromatic residues in enzymes, as shown in crystallographic studies .
• Limitation : Lower aqueous solubility compared to 2-adamantylaspartate, limiting bioavailability .

N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives

• Activity : Demonstrated cytotoxicity against cancer cell lines (e.g., MCF-7, HeLa) via caspase activation and apoptosis induction .

2-(Adamantan-1-yl)-2-oxoethyl Benzoates

• Activity : Anti-diabetic and neuroprotective effects attributed to ester linkages that modulate drug release kinetics .
• Comparison : Unlike 2-adamantylaspartate, these esters show rapid hydrolysis in vivo, reducing long-term efficacy .

Structural and Molecular Interactions

Compound	Key Structural Features	Binding Interactions	References
2-Adamantylaspartate	Aspartate carboxyl groups, adamantane cage	Hydrogen bonding via carboxylate groups
Adamantane-carboxylic acid	Free carboxylic acid group	Ionic interactions with basic residues
2-(Adamantan-1-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole	Nitrophenyl, oxadiazole	C–H⋯O/N, π–π stacking

• 2-Adamantylaspartate : The aspartate moiety enables chelation of metal ions (e.g., Mg²⁺, Ca²⁺), critical for enzyme cofactor binding .
• Adamantane-carboxylic acid : Lacks the aspartate backbone, resulting in weaker interactions with polar targets .

Research Findings and Clinical Implications

• Competitors : Derivatives like N-substituted oxoacetamides show superior anticancer activity but higher toxicity profiles .